1-[1-(Piperidin-1-yl)cyclobutyl]methanamine

• Molecular Formula: C10H20N2
• Molecular Weight: 168.28 g/mol
• IUPAC Name: (1-piperidin-1-ylcyclobutyl)methanamine
• InChI: InChI=1S/C10H20N2/c11-9-10(5-4-6-10)12-7-2-1-3-8-12/h1-9,11H2
• InChI Key: GAKBISXDGZRKNG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2(CCC2)CN

Description

1-[1-(Piperidin-1-yl)cyclobutyl]methanamine is a useful research compound. Its molecular formula is C10H20N2 and its molecular weight is 168.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, to a mixture of 693 mg of lithium aluminum hydride and 30 mL of tetrahydrofuran was added dropwise a solution of 1.0 g of 1-(piperidin-1-yl)cyclobutanecarbonitrile in 18 mL of tetrahydrofuran under ice-cooling. The reaction mixture was stirred at room temperature for 3 hours. Under ice-cooling, 1.5 mL of water and 1.5 mL of a 15% aqueous sodium hydroxide solution were added dropwise thereto. The mixture was diluted with ethyl acetate and the reaction mixture was filtered. The filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (chloroform/methanol) to obtain 932 mg of 1-[1-(piperidin-1-yl)cyclobutyl]methanamine.